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Available Information on NU-7107

The table below summarizes the key details found for NU-7107.

Item Details

Name NU-7107 [1] [2] [3]

Structural Features Analog of NU7026, methylated at C-2 and C-6 of the morpholine ring [1]

Primary Documented Effect Four-fold slower plasma clearance in mice compared to NU7026 [1]

Inferred Design Goal Improved metabolic stability by blocking a major site of hydroxylation [1]

Experimental Context

The primary data on NU-7107 comes from a preclinical pharmacokinetic and metabolism study of its parent

compound, NU7026 [1].

Experimental Protocol: NU7026 and NU7107 were administered intravenously to female BALB/c
mice at 5 mg/kg. Plasma samples were collected at various time points and analyzed using liquid

chromatography tandem mass spectrometry (LC/MS/MS) to determine drug concentration over time
and calculate pharmacokinetic parameters like clearance rate [1].
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Rationale for NU-7107 Development: Metabolism studies indicated that NU7026 was rapidly

cleared from plasma primarily through multiple hydroxylations, with a major oxidation site identified at
the C-2 position of its morpholine ring. NU-7107 was synthesized with methyl groups at the C-2 and

C-6 positions of the morpholine ring to block this metabolic pathway, thereby improving its stability in
the body [1].

The DNA-PK Inhibition Pathway

The following diagram illustrates the role of DNA-PK in DNA repair and how its inhibitors work, providing

context for NU-7107's application.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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